5-Methoxy-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%

• IUPAC Name: 5-methoxy-2-(4-pyrrolidin-1-ylsulfonylphenyl)benzoic acid
• InChI: InChI=1S/C18H19NO5S/c1-24-14-6-9-16(17(12-14)18(20)21)13-4-7-15(8-5-13)25(22,23)19-10-2-3-11-19/h4-9,12H,2-3,10-11H2,1H3,(H,20,21)
• InChI Key: PQPQOHFVMFWFBP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=CC=C(C=C2)S(=O)(=O)N3CCCC3)C(=O)O
• Molecular Formula: C18H19NO5S
• DSSTOX Substance ID: DTXSID30692356
• Molecular Weight: 361.4 g/mol
• CAS RN: 1261899-55-1

Description

5-Methoxy-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, commonly referred to as 5-MPSPBA, is an organic compound with a molecular formula of C17H17NO5S. It is a white crystalline solid with a melting point of 191-192°C and a boiling point of 344°C. 5-MPSPBA is a non-steroidal anti-inflammatory drug (NSAID) and has been widely used in research and industrial applications.

Mechanism of Action

The mechanism of action of 5-MPSPBA is not fully understood. However, it is believed to work by inhibiting the activity of cyclooxygenase (COX) enzymes, which are involved in the production of prostaglandins. Prostaglandins are hormones that are involved in inflammation and pain. By inhibiting the activity of COX enzymes, 5-MPSPBA can reduce inflammation and pain.
Biochemical and Physiological Effects
5-MPSPBA has been found to have anti-inflammatory and analgesic effects. It has also been found to reduce the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-1beta (IL-1β). In addition, it has been found to have antioxidant and immunomodulatory effects.

Advantages and Limitations for Lab Experiments

The main advantage of using 5-MPSPBA in laboratory experiments is its low toxicity. It has been found to be safe and well-tolerated in animal studies. However, it is important to note that the effects of 5-MPSPBA may vary depending on the dose and the experimental conditions.

Future Directions

The potential applications of 5-MPSPBA are still being explored. Future research could focus on exploring the effects of 5-MPSPBA in different disease models, such as cancer and autoimmune disorders. Additionally, further studies could investigate the effects of 5-MPSPBA on the cardiovascular system and its potential use in the treatment of cardiovascular diseases. Other potential areas of research could include exploring the mechanisms of action of 5-MPSPBA and its effects on other physiological processes, such as metabolism and cell signaling.

Synthesis Methods

5-MPSPBA can be synthesized by a two-step process. The first step involves the reaction of 4-(pyrrolidinylsulfonyl)benzoic acid with 5-methoxybenzaldehyde in the presence of a base, such as sodium hydroxide or potassium hydroxide, to form the desired product. The second step involves the purification and crystallization of the product.

Scientific Research Applications

5-MPSPBA has been used in research studies to investigate its anti-inflammatory and analgesic properties. It has been found to be effective in reducing inflammation in animal models of arthritis and other inflammatory diseases. It has also been used to study the effects of 5-Methoxy-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%s on the cardiovascular system and to investigate the mechanism of action of 5-Methoxy-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%s.